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Compound of Interest

Compound Name: 6-Chloro-N-ethylnicotinamide

CAS No.: 54864-84-5

Cat. No.: B1595874

Get Quote

CAS: 54864-84-5 | Formula: C₈H₉ClN₂O | Structure Class: Halogenated Pyridine Carboxamide

Introduction & Synthetic Utility
This guide establishes the safety and handling architecture for 6-Chloro-N-ethylnicotinamide,

a critical electrophilic building block in medicinal chemistry. Unlike simple nicotinamides, the

presence of the chlorine atom at the C6 position—para to the electron-withdrawing amide

group—activates the ring for Nucleophilic Aromatic Substitution (SₙAr).

Scientist-to-Scientist Insight: While often categorized generically as an "irritant," this molecule’s

reactivity profile warrants elevated caution. The C6-chlorine is a leaving group. In a biological

context, this electrophilicity suggests a potential for covalent binding to cysteine or lysine

residues in proteins, implying a risk of skin sensitization beyond simple irritation. This protocol

treats the compound not just as a stable solid, but as a reactive intermediate.

Physicochemical Safety Profile
Data aggregated from structural analogs and verified calculated properties.
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Property Value / Characteristic Safety Implication

Physical State Solid (Crystalline powder)
Dust inhalation risk; requires

local exhaust ventilation (LEV).

Molecular Weight 184.62 g/mol N/A

Solubility DMSO, Methanol, DCM

High permeability in organic

solvents; enhances skin

absorption vectors.

Melting Point
Est. 120–160°C (Analog

based)

Stable at room temperature;

avoid high-heat milling.

Reactivity Susceptible to SₙAr

Incompatible with strong

nucleophiles (amines, thiols)

outside controlled reactors.

Purity Typically >95%
Impurities may include 6-

chloronicotinic acid (corrosive).

Hazard Identification & Risk Assessment
GHS Classification (derived from structural class):

Warning

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.

Mechanistic Toxicology: The 6-chloropyridine moiety is electron-deficient. Upon contact with

mucous membranes, hydrolysis or nucleophilic attack by biological amines can release

hydrochloric acid (HCl) locally or form hapten-protein conjugates.

Acute Risk: Chemical burns to eyes/mucosa if dust contacts moisture.

Chronic Risk: Potential sensitization due to protein alkylation.
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Strategic Handling Protocols
This section details the "Why" and "How" of handling, moving beyond generic SDS advice.

A. Engineering Controls
Primary Containment: All weighing of the solid >10 mg must occur inside a Chemical Fume

Hood or a Powder Containment Balance Enclosure.

Static Control: Halogenated heterocycles can be static-prone. Use an ionizing bar during

weighing to prevent "flying powder" events.

B. Personal Protective Equipment (PPE) Matrix
Gloves:

Dry Solid:Nitrile (0.11 mm) is sufficient for incidental contact.

Solution (DCM/DMF):Laminate (Silver Shield) or double-gloved Nitrile (0.2 mm).

Reasoning: Chlorinated pyridines in DCM penetrate standard nitrile rapidly (<5 mins).

Respiratory: If fume hood work is impossible (e.g., equipment maintenance), a P95/P100

particulate respirator is mandatory.

C. Experimental Workflow: The Solubilization Step
The most critical moment for exposure is the transition from solid to solution.

Tare the reaction vessel containing the stir bar.

Add 6-Chloro-N-ethylnicotinamide.

Solvent Addition: Add solvent (e.g., DMF) slowly down the side of the flask to minimize

aerosolization.

Seal: Cap immediately. Once dissolved, the inhalation risk shifts to a skin absorption risk.

Visualizations
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Diagram 1: PPE & Handling Decision Logic
A self-validating decision tree for selecting protection based on physical state.
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PPE: Nitrile Gloves + 
Safety Glasses + Lab Coat Polar (Water/MeOH) Penetrating (DCM/DMF/DMSO)
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Double Nitrile
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Caption: Decision matrix for PPE selection. Note the escalation to high-performance gloves

when the compound is dissolved in penetrating solvents like DCM or DMF.

Diagram 2: SₙAr Reaction Workflow & Safety Checkpoints
Visualizing the synthesis context where this molecule is most commonly used.
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Caption: Synthesis workflow highlighting the SₙAr pathway. The heating stage requires

pressure-rated vessels due to potential HCl gas evolution or solvent vapor.

Emergency Response Architecture
A. Spills (Solid)

Isolate: Evacuate non-essential personnel.

PPE Up: Don N95/P100 mask and double gloves.

Method: Do not dry sweep (creates dust). Use a wet wipe or a HEPA vacuum dedicated to

chemical cleanup.

Decon: Wipe surface with 1N NaOH (to hydrolyze any residue to the less reactive

carboxylate) followed by water.

B. Exposure First Aid
Eye Contact: Flush immediately for 15 minutes. The "6-chloro" functionality can hydrolyze to

HCl on the eye surface, causing rapid damage. Time is tissue.

Skin Contact: Wash with soap and water.[3] Do not use alcohol (increases permeability).
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Storage & Stability
Temperature: Store at 2–8°C (Refrigerated). While stable at RT, cooling prevents slow

hydrolysis of the amide or displacement of the chloride over months.

Atmosphere: Store under Inert Gas (Argon/Nitrogen) if possible. Moisture can hydrolyze the

C-Cl bond over long periods, releasing HCl gas inside the vial.

Segregation: Keep away from strong bases and oxidizers.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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